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Compound of Interest |

Compound Name: 1-Ethyl-3-methylurea
CAS No.: 28145-10-0
Cat. No.: B1594511

Get Quote

Technical Assessment: 1-Ethyl-3-methylurea (EMU) Toxicological Profile, Nitrosation Risks,

and Analytical Protocols

Executive Summary

1-Ethyl-3-methylurea (EMU, CAS 28145-10-0) is an unsymmetrical dialkylurea used primarily
as a chemical intermediate in organic synthesis and pharmaceutical development.[1][2][3]
While its direct acute toxicity profile is moderate compared to its nitrosated counterparts, its
critical toxicological relevance lies in its role as a precursor to potent alkylating agents.

Under acidic conditions (e.g., gastric environment or specific synthetic steps) and in the
presence of nitrites, EMU undergoes N-nitrosation to form N-nitroso-1-ethyl-3-methylurea, a
compound structurally and functionally analogous to the known carcinogens N-methyl-N-
nitrosourea (MNU) and N-ethyl-N-nitrosourea (ENU). This guide provides a deep-dive technical
analysis of EMU's direct toxicity, its "hidden" mutagenic potential via nitrosation, and validated
protocols for its detection and risk assessment.
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Parameter Data

Chemical Name 1-Ethyl-3-methylurea
Synonyms N-Ethyl-N'-methylurea; EMU
CAS Number 28145-10-0

Molecular Formula

Molecular Weight 102.14 g/mol
Structure
Physical State White crystalline solid or powder

Solubilit Soluble in water, ethanol; moderately soluble in
olubility _
polar organic solvents.

Toxicological Profile
Direct Toxicity (The Parent Compound)

Based on structure-activity relationship (SAR) analysis with homologous dialkylureas (e.g., 1,3-
dimethylurea, 1,3-diethylurea), EMU exhibits a low-to-moderate direct toxicity profile.

e Acute Oral Toxicity: Data for specific CAS 28145-10-0 is limited. Read-across from 1,3-
diethylurea (CAS 623-76-7) suggests an

(Rat, Oral) > 2000 mg/kg.

o Irritation: Classified as a Skin and Eye Irritant (Category 2). The urea moiety can cause
reversible inflammation of mucous membranes upon contact.

e Mutagenicity (Direct): Generally negative in the Ames test (Salmonella typhimurium) without
metabolic activation or nitrosating agents.

Indirect Toxicity: The Nitrosation Hazard (Critical)

The primary safety concern for researchers working with EMU is Endogenous Nitrosation. In
the presence of nitrite (

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) and an acidic environment (pH < 4.0), EMU is rapidly converted into N-nitroso-1-ethyl-3-
methylurea.

o Mechanism: Acid-catalyzed substitution of the amide hydrogen with a nitroso group.

e Resulting Toxicant: The nitrosated product is a direct-acting alkylating agent capable of
transferring ethyl or methyl groups to DNA bases (specifically the

position of guanine), leading to

transition mutations.[4]

Figure 1: The Nitrosation Activation Pathway This diagram illustrates the conversion of the
relatively benign EMU into a DNA-alkylating mutagen.
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Caption: Mechanism of indirect mutagenicity. EMU requires acidic nitrite to form the active
alkylating species.

Mechanism of Action: Alkylation Dynamics

Unlike the parent urea, the nitroso-derivative decomposes spontaneously at physiological pH to
yield an alkyl diazonium ion.

o Decomposition:
o DNA Attack: The carbocation (methyl or ethyl) attacks nucleophilic centers on DNA.

» Biological Consequence: While
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-guanine alkylation is most common,

-guanine alkylation is the critical mutagenic lesion because it mispairs with thymine during
DNA replication.

Scientific Insight: The ratio of ethylation to methylation depends on the specific isomer formed
(N-nitroso-N-ethyl... vs N-nitroso-N'-methyl...). In biological systems, methylating agents (like
MNU) are generally more cytotoxic, while ethylating agents (like ENU) are often more potent
mutagens due to slower repair by

-alkylguanine DNA alkyltransferase (AGT).

Experimental Protocols
Protocol A: Trace Analysis of EMU (HPLC-MS/MS)

Purpose: To detect EMU as an impurity in drug substances or reaction mixtures.
e Sample Preparation:
o Dissolve 10 mg of sample in 10 mL of Water:Methanol (90:10).
o Vortex for 2 minutes; Centrifuge at 10,000 rpm for 5 minutes.
o Filter supernatant through a 0.22 um PVDF filter.
e Chromatography (LC):
o Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 100mm x 2.1mm, 1.8um).
o Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
o Gradient: 5% B (0-1 min)

95% B (1-6 min)

5% B (6.1-10 min).
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e Mass Spectrometry (MS):
o Mode: ESI Positive (Electrospray lonization).
o MRM Transition: Monitor precursor

and product ions (e.g.,

44.0 or 58.0 depending on fragmentation).

Protocol B: Simulated Gastric Fluid (SGF) Nitrosation
Assay

Purpose: To assess the risk of in vivo nitrosamine formation.

Figure 2: SGF Nitrosation Workflow This workflow validates whether the specific batch of EMU

or EMU-containing drug poses a nitrosation risk.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Preparation
Dissolve EMU in SGF (pH 1.2)
Add NaNO2 (Nitrite source)

:

Step 2: Incubation
37°C for 60 mins
(Simulate Digestion)

:

Step 3: Quenching
Add Ammonium Sulfamate
(Stops Nitrosation)

y

Step 4: Extraction
Liquid-Liquid Extraction (DCM)
or Solid Phase Extraction

:

Step 5: Analysis
GC-TEA or LC-MS/MS
Target: N-Nitroso-EMU

Click to download full resolution via product page

Caption: Step-by-step workflow for the Simulated Gastric Fluid Nitrosation Assay.

Occupational Safety & Handling
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Hazard Class Precautionary Measure

) Use a fume hood. EMU dust can be irritating to
Inhalation .
the upper respiratory tract.

) Wear nitrile gloves and safety goggles. Wash
Skin/Eye , .
immediately upon contact.

STRICTLY AVOID contact with strong acids,
| fibilit nitrates, or nitrosating agents (e.g., sodium
ncompatibili
P Y nitrite) during storage or waste disposal to

prevent accidental formation of carcinogens.

) Incineration in a chemical waste facility
Disposal . .
equipped with afterburners and scrubbers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 7. N-Methyl-N-nitrosourea | C2H5N302 | CID 12699 - PubChem [pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [1-Ethyl-3-methylurea toxicological data]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1594511/docs#1-
ethyl-3-methylurea-toxicological-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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